![molecular formula C11H13ClN2O5 B3388472 Ethyl 4-carbamoyl-5-(2-chloroacetamido)-2-methylfuran-3-carboxylate CAS No. 874754-21-9](/img/structure/B3388472.png)
Ethyl 4-carbamoyl-5-(2-chloroacetamido)-2-methylfuran-3-carboxylate
Overview
Description
Ethyl 4-carbamoyl-5-(2-chloroacetamido)-2-methylfuran-3-carboxylate (ECMF) is an organic compound used in a variety of scientific research applications. It is a derivative of furan, an aromatic heterocyclic compound, and is composed of a five-membered ring with four carbon atoms and one oxygen atom. ECMF is an important intermediate in the synthesis of a variety of compounds and has been used in the synthesis of a variety of biologically active compounds. ECMF has been used in a variety of scientific research applications, including drug discovery, biochemical research, and biophysical research.
Scientific Research Applications
Ethyl 4-carbamoyl-5-(2-chloroacetamido)-2-methylfuran-3-carboxylate has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of biologically active compounds, such as anti-cancer drugs and anti-inflammatory drugs. This compound has also been used in the synthesis of a variety of other compounds, such as polymers and dyes. In addition, this compound has been used in the synthesis of a variety of catalysts, such as catalysts for the oxidation of alcohols.
Mechanism of Action
The mechanism of action of Ethyl 4-carbamoyl-5-(2-chloroacetamido)-2-methylfuran-3-carboxylate is not fully understood. However, it is believed that this compound is an intermediate in the synthesis of a variety of biologically active compounds. It is believed that this compound is oxidized to form an intermediate, which is then further oxidized to form the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed that this compound is an intermediate in the synthesis of a variety of biologically active compounds, such as anti-cancer drugs and anti-inflammatory drugs. In addition, this compound has been used in the synthesis of a variety of other compounds, such as polymers and dyes.
Advantages and Limitations for Lab Experiments
The main advantage of using Ethyl 4-carbamoyl-5-(2-chloroacetamido)-2-methylfuran-3-carboxylate in laboratory experiments is that it is relatively easy to synthesize and is a stable compound. In addition, this compound is an important intermediate in the synthesis of a variety of biologically active compounds, such as anti-cancer drugs and anti-inflammatory drugs. However, the main limitation of using this compound in laboratory experiments is that its mechanism of action is not fully understood and its biochemical and physiological effects are not fully understood.
Future Directions
The future directions for Ethyl 4-carbamoyl-5-(2-chloroacetamido)-2-methylfuran-3-carboxylate include further research into its biochemical and physiological effects, as well as its mechanism of action. In addition, further research into its potential applications in drug discovery and biophysical research is also needed. Furthermore, further research into the synthesis of this compound and its derivatives is also needed, as well as research into the use of this compound in the synthesis of a variety of other compounds. Finally, further research into the use of this compound in the development of catalysts for the oxidation of alcohols is also needed.
properties
IUPAC Name |
ethyl 4-carbamoyl-5-[(2-chloroacetyl)amino]-2-methylfuran-3-carboxylate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13ClN2O5/c1-3-18-11(17)7-5(2)19-10(8(7)9(13)16)14-6(15)4-12/h3-4H2,1-2H3,(H2,13,16)(H,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOFLJWNRFMTFIH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(OC(=C1C(=O)N)NC(=O)CCl)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClN2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001140324 | |
Record name | Ethyl 4-(aminocarbonyl)-5-[(2-chloroacetyl)amino]-2-methyl-3-furancarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001140324 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.68 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
874754-21-9 | |
Record name | Ethyl 4-(aminocarbonyl)-5-[(2-chloroacetyl)amino]-2-methyl-3-furancarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=874754-21-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 4-(aminocarbonyl)-5-[(2-chloroacetyl)amino]-2-methyl-3-furancarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001140324 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.